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Compound of Interest

Compound Name: TC-2559 difumarate

Cat. No.: B15618113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TC-2559 difumarate is a selective partial agonist for the α4β2 nicotinic acetylcholine receptor

(nAChR), a key target in neuropharmacology. Its investigation is prominent in studies related to

cognitive function and neuropathic pain. Understanding the solubility of this compound in

common laboratory solvents is critical for the design and reproducibility of in vitro and in vivo

experiments. This document provides detailed information on the solubility of TC-2559
difumarate in water and dimethyl sulfoxide (DMSO), along with protocols for its determination

and insights into its mechanism of action.

Physicochemical Properties and Solubility Data
TC-2559 difumarate is the salt form of the active compound TC-2559, which enhances its

stability and handling properties.

Property Value

Molecular Formula C₁₂H₁₈N₂O · 2C₄H₄O₄

Molecular Weight 438.43 g/mol

CAS Number 2454492-41-0
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Table 1: Solubility of TC-2559 Difumarate

Solvent
Concentration
(Molar)

Concentration
(mg/mL)

Method

Water 100 mM[1] 43.84 mg/mL Not Specified

DMSO Slightly soluble Not Quantified Not Specified

Signaling Pathway of TC-2559
TC-2559 acts as a partial agonist at the α4β2 nAChR. This receptor is a ligand-gated ion

channel. Upon binding of TC-2559, the channel undergoes a conformational change, leading to

the influx of cations, primarily Na⁺ and Ca²⁺. This influx results in membrane depolarization and

the activation of various downstream signaling cascades. For instance, in macrophages, TC-

2559-driven α4β2 nAChR signaling has been shown to suppress the upregulation of CCL3 and

IL-1β by inhibiting the phosphorylation of STAT3.[2]

Extracellular Space Cell Membrane Intracellular Space

TC-2559 α4β2 nAChR
(Ligand-gated ion channel)

Binds to Na⁺ / Ca²⁺ InfluxOpens Membrane
Depolarization

Leads to Downstream
Signaling

STAT3 Phosphorylation
(Inhibition)

CCL3 & IL-1β Gene
Expression (Suppression)

Click to download full resolution via product page

TC-2559 Signaling Pathway

Experimental Protocols
The following protocols provide standardized methods for determining the solubility of TC-2559
difumarate.

Protocol for Determining Aqueous Solubility (Shake-
Flask Method)
This method is considered the gold standard for determining thermodynamic solubility.
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Materials:

TC-2559 difumarate powder

High-purity water (e.g., Milli-Q or equivalent)

2 mL microcentrifuge tubes

Orbital shaker or rotator

Centrifuge

Spectrophotometer (UV-Vis) or HPLC system

0.22 µm syringe filters

Procedure:

Add an excess amount of TC-2559 difumarate powder to a 2 mL microcentrifuge tube.

Add 1 mL of high-purity water to the tube.

Securely cap the tube and place it on an orbital shaker or rotator at room temperature.

Equilibrate the suspension for 24-48 hours to ensure the solution is saturated.

After equilibration, centrifuge the tube at a high speed (e.g., 14,000 rpm) for 15 minutes to

pellet the excess solid.

Carefully collect the supernatant without disturbing the pellet.

Filter the supernatant through a 0.22 µm syringe filter to remove any remaining solid

particles.

Prepare a series of dilutions of the filtered supernatant.

Quantify the concentration of TC-2559 in the diluted samples using a suitable analytical

method (e.g., UV-Vis spectrophotometry at a predetermined λmax or HPLC with a standard

curve).
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Calculate the solubility based on the concentration of the saturated solution.

Protocol for Determining Solubility in DMSO (Kinetic
Method)
This protocol is a higher-throughput method often used in early drug discovery.

Materials:

TC-2559 difumarate powder

Anhydrous DMSO

Phosphate-buffered saline (PBS) or other aqueous buffer

96-well microplate (UV-transparent if using a plate reader)

Plate shaker

Microplate reader or other analytical instrument

Procedure:

Prepare a high-concentration stock solution of TC-2559 difumarate in DMSO (e.g., 10 mM).

This can be done by weighing the required amount of powder and dissolving it in the

appropriate volume of DMSO.

In a 96-well plate, add a small volume of the DMSO stock solution to a larger volume of

aqueous buffer (e.g., add 2 µL of the 10 mM stock to 198 µL of PBS to achieve a final

concentration of 100 µM in 1% DMSO).

Create a serial dilution of this initial solution in the 96-well plate.

Seal the plate and incubate at room temperature on a plate shaker for 1.5-2 hours to allow

for equilibration and potential precipitation.

Measure the absorbance of each well at the λmax of TC-2559 using a microplate reader.
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The highest concentration that does not show evidence of precipitation (e.g., a sharp

decrease in absorbance or visible particulates) is considered the kinetic solubility.
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Experimental Workflow for Solubility Determination

Conclusion
TC-2559 difumarate exhibits high solubility in water, which is advantageous for the preparation

of aqueous stock solutions for many biological assays. Its solubility in pure DMSO has been

qualitatively described as "slight," and for applications requiring a DMSO stock, it is

recommended to experimentally determine the precise solubility using a method such as the

kinetic solubility protocol outlined above. The provided protocols and signaling pathway

information serve as a comprehensive resource for researchers working with this important

nicotinic acetylcholine receptor agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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